Cas no 886498-83-5 (2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid)

2-[4-(1H-1,2,4-Triazol-1-yl)phenoxy]propanoic Acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety linked to a phenoxypropanoic acid scaffold. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a synthetic intermediate or active ingredient. The triazole group enhances its binding affinity in biological systems, while the carboxylic acid functionality allows for further derivatization or salt formation. Its structural features suggest utility in the development of fungicides, plant growth regulators, or small-molecule therapeutics. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory or industrial applications. Its synthesis typically involves nucleophilic substitution followed by hydrolysis steps.

2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid structure

886498-83-5 structure

Product Name:2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid

CAS No:886498-83-5

MF:C₁₁H₁₁N₃O₃

MW:233.223342180252

CID:1926289

PubChem ID:2769683

Update Time:2025-05-22

2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[4-(1H-1,2,4-Triazol-1-yl)phenoxy]propanoic acid
- 2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoicacid
- 886498-83-5
- 2-(4-[1,2,4]Triazol-1-yl-phenoxy)-propionic acid
- MS-11149
- 2-(4-[1,2,4]triazol-1-yl-phenoxy)-propionic acid, AldrichCPR
- 2-(4-[1,2,4]triazol-1-yl-phenoxy)propionic acid
- AKOS022169273
- 2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoic acid
- 2-[4-(1,2,4-triazol-1-yl)phenoxy]propanoic Acid
- 2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid
- MDL： MFCD07368991
- Inchi： 1S/C11H11N3O3/c1-8(11(15)16)17-10-4-2-9(3-5-10)14-7-12-6-13-14/h2-8H,1H3,(H,15,16)
- InChI Key： JHDUKKLODZSVFM-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)N1C=NC=N1)C(C(=O)O)C

Computed Properties

Exact Mass: 233.08004122g/mol
Monoisotopic Mass: 233.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 77.2Å²

Experimental Properties

Melting Point: 211-215°C

2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM527780-1g	2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoic acid	886498-83-5	97%	1g	$139	2022-09-29
Chemenu	CM527780-5g	2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoic acid	886498-83-5	97%	5g	$642	2022-09-29
Fluorochem	024465-1g	2-(4-[1,2,4]Triazol-1-yl-phenoxy)-propionic acid	886498-83-5	99%	1g	￡116.00	2022-03-01
Fluorochem	024465-10g	2-(4-[1,2,4]Triazol-1-yl-phenoxy)-propionic acid	886498-83-5	99%	10g	￡375.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626145-1g	2-(4-(1H-1,2,4-triazol-1-yl)phenoxy)propanoic acid	886498-83-5	98%	1g	￥8400.00	2024-04-26
Crysdot LLC	CD11031198-5g	2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoic acid	886498-83-5	97%	5g	$683	2024-07-18